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Compound of Interest

Compound Name: H-Thr(tBu)-OMe.HCl

Cat. No.: B555313 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical reagents like O-tert-Butyl-L-threonine methyl ester hydrochloride (H-Thr(tBu)-
OMe.HCl) is a critical component of laboratory safety and environmental responsibility. While

Safety Data Sheets (SDS) for this compound indicate it is not classified as a hazardous

substance, all laboratory chemical waste should be managed with stringent adherence to

institutional and regulatory guidelines to ensure a safe and compliant workflow.[1][2]

The primary directive for the disposal of H-Thr(tBu)-OMe.HCl is to treat it as laboratory

chemical waste, managed in accordance with federal, state, and local environmental control

regulations.[3] Never pour solutions containing this compound down the sink.[4] All waste,

including unused product and contaminated materials, must be handled through your

institution's designated chemical waste program.

Key Safety and Physical Data
A summary of essential quantitative data for H-Thr(tBu)-OMe.HCl provides a quick reference

for handling and safety assessments.
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Property Value Source

CAS Number 71989-43-0 [2][3][5]

Molecular Formula C₉H₂₀ClNO₃ [3][5]

Molecular Weight 225.71 g/mol [5]

Appearance White Powder [2]

Melting Point 155 °C [2]

Hazard Classification
Not a hazardous substance or

mixture
[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the standard operating procedure for the safe disposal of H-Thr(tBu)-
OMe.HCl from a laboratory setting.

Objective: To safely collect, segregate, and dispose of H-Thr(tBu)-OMe.HCl waste in

compliance with institutional and environmental regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat.[3] A dust respirator

may be required when handling large quantities of the solid.[3]

Designated chemical waste container (clearly labeled).

Spill containment materials (e.g., absorbent pads, shovel for large spills).[3]

Waste disposal tags or labels as required by your institution.

Methodology:

Personnel Safety: Before handling the chemical, ensure you are wearing the appropriate

PPE, including safety goggles and gloves.[1][3] Wash hands thoroughly after handling.[3]
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Waste Characterization:

Solid Waste: If disposing of the original, unadulterated product, it should be kept in its

original container if possible, or transferred to a new, compatible container.

Contaminated Materials: Any items contaminated with H-Thr(tBu)-OMe.HCl (e.g., gloves,

weigh boats, wipes) should be considered chemical waste.[4]

Solutions: Unused or waste solutions containing H-Thr(tBu)-OMe.HCl must be collected

in a designated liquid chemical waste container. Do not pour any peptide or amino acid

derivative solutions down the sink.[4]

Waste Segregation and Containment:

Place solid H-Thr(tBu)-OMe.HCl waste and contaminated disposable materials into a

designated solid chemical waste container.[3] The container must be durable, compatible

with the chemical, and have a secure lid.

Pour liquid waste into a designated, compatible liquid waste container. Ensure the

container is properly vented if there is any risk of gas evolution, though no dangerous

reactions are typically known for this compound under standard conditions.[2]

Labeling:

Clearly label the waste container with its contents. The label must include the full chemical

name: "O-tert-Butyl-L-threonine methyl ester hydrochloride" or "H-Thr(tBu)-OMe.HCl".

Indicate the approximate quantity of the waste.

Attach any additional hazard information or institutional waste tags as required by your

Environmental Health & Safety (EHS) department.

Storage:

Store the sealed waste container in a designated, secure waste accumulation area within

the laboratory.

This area should be away from heat or sources of ignition.[3]
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Arranging for Disposal:

Contact your institution's EHS or a licensed chemical waste disposal service to schedule a

pickup.

Follow all institutional procedures for waste handover and documentation. Treat all peptide

and amino acid derivative waste as laboratory chemical waste to ensure safe and proper

management.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of H-
Thr(tBu)-OMe.HCl.
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Caption: Disposal decision workflow for H-Thr(tBu)-OMe.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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